Cas no 1706738-98-8 (Trotabresib)

• Product Name: Trotabresib
• CAS No: 1706738-98-8
• MF: C₂₁H₂₁NO₄S
• MW: 383.46074461937
• CID: 4767396
• PubChem ID: 118021883
• Update Time: 2025-06-09

Trotabresib Chemical and Physical Properties

Names and Identifiers

• K424WH3WU0
• Trotabresib
• Trotabresib [USAN]
• BDBM285044
• US10023592, Example 89
• QC5487
• WHO 11839
• Cn1cc(-c2cc(ccc2OCC2CC2)S(C)(=O)=O)c2ccccc2c1=O
• 4-[2-(cyclopropylmethoxy)-5-methylsulfonylphenyl]-2-methylisoquinolin-1-one
• 1(2H)-Isoquinolinone, 4-(2-(cyclopropylmethoxy)-5-(methylsulfonyl)phenyl)-2-methyl-
• 4-(2-(cyclopropylmethoxy)-5-(methylsulfonyl)phenyl)-2-methylisoquinolin-1(2H)-one
• 4-[2-(cyclopropylmethoxy)- 5-methylsulfonylphenyl]-2-
• Unii-K424WH3WU0
• CC-90010
• CC90010
• Trotabresib (USAN)
• EX-A4706
• QC-5487
• 4-[2-(cyclopropylmethoxy)- 5-methylsulfonylphenyl]-2- methylisoquinolin-1-one
• SCHEMBL16650974
• 4-[2-(cyclopropylmethoxy)-5-methanesulfonylphenyl]-2-methylisoquinolin-1-one
• CS-0140478
• s3573
• TROTABRESIB [INN]
• Trotabresib (CC-90010)?
• MS-26303
• CC-90010 [WHO-DD]
• 4-[2-(Cyclopropylmethoxy)-5-(methylsulfonyl)phenyl]-2-methyl-1(2h)-isoquinolinone
• C21H21NO4S
• GLXC-25755
• HY-137573
• AKOS040755233
• DB-195194
• UWZAJPITKGWMFJ-UHFFFAOYSA-N
• UHI
• CHEMBL4650366
• CC 90010 [WHO-DD]
• Bet inhibitor cc-90010
• 1706738-98-8
• AT33909
• Cc 90010
• 4-(2-(CYCLOPROPYLMETHOXY)-5-METHYLSULFONYLPHENYL)-2-METHYLISOQUINOLIN-1-ONE
• (4P)-4-[2-(cyclopropylmethoxy)-5-(methanesulfonyl)phenyl]-2-methylisoquinolin-1(2H)-one
• D12006

• Inchi： 1S/C21H21NO4S/c1-22-12-19(16-5-3-4-6-17(16)21(22)23)18-11-15(27(2,24)25)9-10-20(18)26-13-14-7-8-14/h3-6,9-12,14H,7-8,13H2,1-2H3
• InChI Key： UWZAJPITKGWMFJ-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=C(C(=C1)C1=CN(C)C(C2C=CC=CC1=2)=O)OCC1CC1)(=O)=O

Computed Properties

• Exact Mass: 383.11912932g/mol
• Monoisotopic Mass: 383.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Trotabresib

Research Briefing on Trotabresib (1706738-98-8): Latest Advances in Chemical Biology and Medicine

Trotabresib (CAS: 1706738-98-8) is a novel small molecule inhibitor targeting bromodomain and extra-terminal (BET) proteins, which play a critical role in the regulation of gene expression. Recent studies have highlighted its potential as a therapeutic agent in various cancers and inflammatory diseases. This briefing synthesizes the latest research findings on Trotabresib, focusing on its mechanism of action, preclinical and clinical efficacy, and future directions in drug development.

In preclinical studies, Trotabresib has demonstrated potent inhibitory effects on BET proteins, particularly BRD4, which is implicated in the transcriptional regulation of oncogenes such as MYC. A 2023 study published in *Journal of Medicinal Chemistry* revealed that Trotabresib effectively suppresses MYC expression in multiple myeloma cell lines, leading to apoptosis and reduced tumor growth in xenograft models. The compound's unique pharmacokinetic profile, including high oral bioavailability and favorable tissue distribution, further supports its clinical potential.

Clinical trials have also provided promising results. A Phase I/II study (NCT04840589) evaluated Trotabresib in patients with relapsed/refractory hematologic malignancies. Preliminary data presented at the 2023 American Society of Hematology (ASH) Annual Meeting showed a manageable safety profile and preliminary efficacy, with partial responses observed in 30% of participants. Notably, the drug's ability to penetrate the blood-brain barrier is being explored for central nervous system (CNS) malignancies, a area of unmet medical need.

Beyond oncology, Trotabresib is being investigated for its anti-inflammatory properties. A recent *Nature Communications* paper (2024) reported its efficacy in murine models of rheumatoid arthritis, where it reduced synovial inflammation and joint destruction by modulating NF-κB signaling. These findings suggest broader applications for Trotabresib in autoimmune and inflammatory disorders.

Despite these advances, challenges remain. Resistance mechanisms, such as upregulation of alternative transcriptional regulators, and dose-limiting toxicities (e.g., thrombocytopenia) are areas of active research. Ongoing studies are exploring combination therapies with checkpoint inhibitors or epigenetic modulators to overcome these limitations.

In conclusion, Trotabresib represents a promising BET inhibitor with multifaceted therapeutic potential. Its development underscores the importance of targeting epigenetic regulators in precision medicine. Future research should focus on optimizing dosing regimens, identifying predictive biomarkers, and expanding its clinical applications.